Cas no 2228819-77-8 (methyl2-(3-methylpyridin-4-yl)propan-2-ylamine)

Methyl 2-(3-methylpyridin-4-yl)propan-2-ylamine is a pyridine-based amine compound with potential applications in pharmaceutical and agrochemical research. Its structure features a 3-methylpyridin-4-yl moiety linked to a tertiary amine group, offering versatility as a building block in synthetic chemistry. The compound’s sterically hindered amine center may enhance selectivity in catalytic or binding interactions, while the pyridine ring provides a stable aromatic framework for further functionalization. Its balanced lipophilicity and basicity make it suitable for designing bioactive molecules, particularly in CNS-targeted or enzyme-modulating agents. The methyl substitution on the pyridine ring can influence electronic properties, potentially improving metabolic stability in drug development contexts.
methyl2-(3-methylpyridin-4-yl)propan-2-ylamine structure
2228819-77-8 structure
Product Name:methyl2-(3-methylpyridin-4-yl)propan-2-ylamine
CAS No:2228819-77-8
MF:C10H16N2
MW:164.247442245483
CID:6183357
PubChem ID:165625091
Update Time:2025-06-14

methyl2-(3-methylpyridin-4-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

    • methyl2-(3-methylpyridin-4-yl)propan-2-ylamine
    • EN300-1796426
    • 2228819-77-8
    • methyl[2-(3-methylpyridin-4-yl)propan-2-yl]amine
    • Inchi: 1S/C10H16N2/c1-8-7-12-6-5-9(8)10(2,3)11-4/h5-7,11H,1-4H3
    • InChI Key: JBCSCUXMPYRSCS-UHFFFAOYSA-N
    • SMILES: N(C)C(C)(C)C1C=CN=CC=1C

Computed Properties

  • Exact Mass: 164.131348519g/mol
  • Monoisotopic Mass: 164.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 24.9Ų

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Additional information on methyl2-(3-methylpyridin-4-yl)propan-2-ylamine

Research Brief on Methyl2-(3-methylpyridin-4-yl)propan-2-ylamine (CAS: 2228819-77-8): Recent Advances and Applications

Methyl2-(3-methylpyridin-4-yl)propan-2-ylamine (CAS: 2228819-77-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of methyl2-(3-methylpyridin-4-yl)propan-2-ylamine is its role in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other neuromodulatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for serotonin transporters, making it a promising candidate for the development of next-generation antidepressants. The study utilized advanced computational modeling and in vitro assays to validate its binding efficacy and selectivity.

In addition to its applications in CNS drug development, methyl2-(3-methylpyridin-4-yl)propan-2-ylamine has also been investigated for its potential in oncology. A recent preprint on bioRxiv reported that derivatives of this compound exhibit inhibitory effects on certain kinase enzymes involved in cancer cell proliferation. The researchers employed high-throughput screening and molecular docking techniques to identify the most potent derivatives, paving the way for further preclinical studies.

The synthetic pathways for methyl2-(3-methylpyridin-4-yl)propan-2-ylamine have also seen significant optimization in recent years. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective method for its production, utilizing catalytic hydrogenation and chiral resolution techniques. This advancement is expected to facilitate larger-scale production and broader application in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of methyl2-(3-methylpyridin-4-yl)propan-2-ylamine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, methyl2-(3-methylpyridin-4-yl)propan-2-ylamine (CAS: 2228819-77-8) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its applications in CNS disorders and oncology, coupled with advancements in synthetic methodologies, underscore its potential as a cornerstone in future therapeutic development. Continued research and collaboration across disciplines will be essential to fully realize its clinical potential.

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